Buta-1,3-diynylbenzene

• Molecular Formula: C10H6
• Molecular Weight: 126.15 g/mol
• IUPAC Name: buta-1,3-diynylbenzene
• InChI: InChI=1S/C10H6/c1-2-3-7-10-8-5-4-6-9-10/h1,4-6,8-9H
• InChI Key: NQLJPVLOQMPBPE-UHFFFAOYSA-N
• Canonical SMILES: C#CC#CC1=CC=CC=C1

Description

Buta-1,3-diynylbenzene is a useful research compound. Its molecular formula is C10H6 and its molecular weight is 126.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2-methyl-6-phenyl-hexa-3,5-diyn-2-ol (3.8 g, 20.6 mmol) sodium hydride (60%, 83 mg, 2.06 mmol) and toluene (20 ml) was stirred at reflux for 1 hour. The mixture was evaporated. Chromatography on silica gel with petroleum and ethyl acetate (3:1), gave the title compound. Yield 0.54 g (21%).

Synthesis routes and methods II

Procedure details

The thus-obtained diacetylene derivative represented by the formula (IX) is then dissolved in benzene and refluxed while being heated for 30 min. to 1 hour in the presence of potassium hydroxide. After the reaction has been completed, the reaction mixture is filtered, and the solvent is then evaporated. The residure is then purified by silica-gel column chromatography to obtain a phenylbutadiyne derivative represented by the formula (X).